1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one

• IUPAC Name: 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one
• InChI: InChI=1S/C12H22N2O/c1-3-4-5-12-8-13-6-11(2,10(12)15)7-14-9-12/h13-14H,3-9H2,1-2H3
• InChI Key: KLRNBGWBFNKQRE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC12CNCC(C1=O)(CNC2)C
• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol

Description

1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one, also known as BMDP, is a novel psychoactive substance that has gained attention in recent years due to its potential applications in scientific research. BMDP belongs to the class of substituted cathinones, which are structurally similar to amphetamines and have stimulant properties.

Mechanism of Action

The exact mechanism of action of 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one is not fully understood. However, it is thought to exert its effects through the modulation of neurotransmitter systems in the brain, particularly the dopamine system. 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one may also affect other neurotransmitter systems, including the serotonin and norepinephrine systems.
Biochemical and Physiological Effects:
1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one has been shown to increase dopamine levels in the brain, which may contribute to its stimulant properties. It may also affect other neurotransmitter systems, including the serotonin and norepinephrine systems. 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one has been shown to have antidepressant and anxiolytic properties in animal studies.

Advantages and Limitations for Lab Experiments

1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It has potential applications in the study of addiction, depression, and anxiety. However, there are also limitations to the use of 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one in lab experiments. Its effects on the human body are not fully understood, and its use in humans is not recommended. Additionally, its status as a novel psychoactive substance means that it may be subject to legal restrictions in some countries.

Future Directions

There are several potential future directions for research on 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one. One area of interest is the development of novel antidepressant and anxiolytic medications based on the structure of 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one. Another area of interest is the study of the effects of 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one on the brain and neurotransmitter systems. Further research is also needed to determine the safety and efficacy of 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one for use in humans.

Scientific Research Applications

1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one may also have activity at other receptors, including the serotonin transporter and the norepinephrine transporter. Studies have suggested that 1-butyl-5-methyl-3,7-diazabicyclo[3.3.1]nonan-9-one may have antidepressant and anxiolytic properties, and may be useful in the treatment of addiction.